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FAQs: Deuruxolitinib and Live Vaccine Interactions

FAQ 1: What is the specific risk of taking live vaccines with deuruxolitinib? Deuruxolitinib is a

Janus kinase (JAK) inhibitor that suppresses the immune system. Administering a live vaccine during

this time poses a significant risk of triggering the actual infection the vaccine is meant to prevent. This

is because the weakened pathogen in the live vaccine may replicate unchecked in an

immunocompromised host [1] [2].

FAQ 2: Which vaccines are considered live and should be avoided? You should avoid all live

vaccines. The table below lists examples of live vaccines that are explicitly mentioned in the

prescribing information as being incompatible with deuruxolitinib therapy [3] [2].

Vaccine
Type

Examples

Viral Influenza (nasal spray), Measles, Mumps, Rubella (MMR), Varicella (chickenpox), Zoster
(shingles), Yellow Fever, Smallpox/Monkeypox, Adenovirus (types 4 & 7)

Bacterial Bacillus Calmette-Guérin (BCG for TB), Typhoid (oral), Cholera (live)
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FAQ 3: What are the clinical protocols for vaccination in patients on deuruxolitinib? The

recommended protocol involves a structured approach before, during, and after treatment [1] [4] [2]:
Prior to Initiation: Complete all necessary immunizations, including the herpes zoster

vaccination, according to current immunization guidelines before starting deuruxolitinib.
During Treatment: Avoid the use of live vaccines during or immediately prior to

deuruxolitinib treatment.
Household Contact: Patients should avoid contact with household members who have

recently received live vaccines, as there is a chance the virus could be transmitted [3].

Experimental & Clinical Management Workflow

The following diagram outlines the key decision points and clinical protocols for managing live vaccine

administration in the context of deuruxolitinib therapy, based on the prescribing information.
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Detailed Pretreatment Screening Protocol

Before a patient begins deuruxolitinib therapy, a comprehensive pretreatment screening must be performed.

This protocol is critical for mitigating risks associated with immunosuppression.
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1. Immunization Review and Administration

Objective: To ensure the patient is optimally protected against vaccine-preventable diseases
before immunosuppression begins.

Procedure: a. Obtain a complete vaccination history. b. Consult the latest CDC/ACIP or
relevant national immunization guidelines. c. Administer any indicated live vaccines (e.g.,

MMR, Zoster) at least 4 weeks prior to the first dose of deuruxolitinib, if the patient is eligible.
d. Administer any indicated inactivated or non-live vaccines (e.g., flu shot, COVID-19,

pneumococcal).
Citation: This is a standard requirement outlined in the prescribing information [1] [4] [2].

2. Screening for Infections

Objective: To identify and manage latent or active infections that could be exacerbated by JAK
inhibition.

Procedure: a. Tuberculosis (TB): Perform a test for latent TB (e.g., IGRA or TST). If positive,
initiate preventive antimycobacterial therapy prior to deuruxolitinib use. Do not use in patients

with active TB [1] [2]. b. Viral Hepatitis: Screen for Hepatitis B (HBsAg, anti-HBc) and Hepatitis
C in accordance with clinical guidelines. Deuruxolitinib is not recommended in patients with

active hepatitis B or C [1] [4]. c. Complete Blood Count (CBC): Obtain a baseline CBC. Do
not initiate therapy in patients with an Absolute Lymphocyte Count (ALC) <500/mm³, Absolute

Neutrophil Count (ANC) <1000/mm³, or hemoglobin <8 g/dL [1] [2].

3. CYP2C9 Genotyping and Drug Interaction Check

Objective: To prevent toxic plasma levels of deuruxolitinib due to metabolic issues.

Procedure: a. Perform genetic testing to determine the patient's CYP2C9 genotype.
Deuruxolitinib is contraindicated in patients who are CYP2C9 poor metabolizers [1] [2]. b.

Evaluate the patient's medication list for concomitant use of moderate or strong CYP2C9
inhibitors (e.g., fluconazole). Concomitant use is contraindicated [1] [3] [2].

Summary of Key Contraindications

For a quick reference, the table below summarizes the absolute contraindications related to live vaccines and

metabolic factors.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s3469398?utm_src=pdf-body
https://www.drugs.com/monograph/deuruxolitinib.html
https://www.medcentral.com/drugs/monograph/189164-324055/deuruxolitinib-oral
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=a603f231-d09e-4bad-ad5e-b55f865da095
https://www.smolecule.com/products/s3469398?utm_src=pdf-body
https://www.drugs.com/monograph/deuruxolitinib.html
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=a603f231-d09e-4bad-ad5e-b55f865da095
https://www.smolecule.com/products/s3469398?utm_src=pdf-body
https://www.drugs.com/monograph/deuruxolitinib.html
https://www.medcentral.com/drugs/monograph/189164-324055/deuruxolitinib-oral
https://www.drugs.com/monograph/deuruxolitinib.html
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=a603f231-d09e-4bad-ad5e-b55f865da095
https://www.smolecule.com/products/s3469398?utm_src=pdf-body
https://www.smolecule.com/products/s3469398?utm_src=pdf-body
https://www.drugs.com/monograph/deuruxolitinib.html
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=a603f231-d09e-4bad-ad5e-b55f865da095
https://www.drugs.com/monograph/deuruxolitinib.html
https://www.mayoclinic.org/drugs-supplements/deuruxolitinib-oral-route/description/drg-20572426
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=a603f231-d09e-4bad-ad5e-b55f865da095
https://www.smolecule.com/products/s3469398?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Contraindication
Category

Specific Restriction Clinical Rationale

Live Vaccines Avoid during and immediately

prior to therapy.

Risk of vaccine-induced infection in

immunocompromised patients [1] [2].

CYP2C9 Poor
Metabolizers

Contraindicated (based on

genotype).

Leads to higher drug exposure, increasing

risk of serious adverse reactions [1] [2].

CYP2C9 Inhibitors Contraindicated with moderate or

strong inhibitors (e.g.,
fluconazole).

Increases deuruxolitinib plasma

concentrations, raising the risk of toxicity
[1] [3] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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